(E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide

• IUPAC Name: N-(6-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)naphthalene-1-carboxamide
• InChI: InChI=1S/C20H16N2O2S/c1-22-17-11-10-14(24-2)12-18(17)25-20(22)21-19(23)16-9-5-7-13-6-3-4-8-15(13)16/h3-12H,1-2H3
• InChI Key: IJEIKYUBDSRAKB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)OC)SC1=NC(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H16N2O2S
• Molecular Weight: 348.4 g/mol
• CAS No.: 850781-99-6

Description

(E)-N-(6-Methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide is a synthetic small molecule belonging to the benzothiazole class, a group known for diverse and potent biological activities. Its structure integrates a 6-methoxybenzothiazole core with a 1-naphthamide moiety via an (E)-configured imine bond, a design that draws from established structure-activity relationships in medicinal chemistry. This compound is of significant interest in scientific research, particularly in the development of novel antimicrobial and anticancer agents. Structurally analogous benzothiazoles have demonstrated promising antibacterial and antifungal activities in biological evaluations. For example, closely related acetamide-linked benzothiazole derivatives have shown good activity against Gram-positive and Gram-negative bacteria, including S. aureus and E. coli, with some exhibiting minimum inhibitory concentration (MIC) values as low as 3.125 μg/mL . The planar, lipophilic naphthalene ring system is intended to enhance interactions with biological targets, potentially through intercalation or binding to hydrophobic pockets in enzymes. The proposed mechanism of action for this class of compounds involves targeted enzyme inhibition. Molecular docking studies of similar molecules suggest they can bind effectively to bacterial enzymes like DNA gyrase (PDB: 3G75), a critical target for antibacterial therapy . Furthermore, the benzothiazole scaffold is frequently investigated in oncology research. While specific data for this compound is required, related structures are evaluated in vitro against various cancer cell lines, with mechanisms that may include the induction of apoptosis through reactive oxygen species (ROS) generation . This product is provided For Research Use Only. It is not intended for diagnostic or therapeutic applications in humans or animals. Researchers can employ this compound as a key intermediate or lead structure for further chemical optimization and in biochemical assays to explore its full potential.

Biological Activity

(E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide is a complex organic compound that has garnered attention due to its potential biological activities. The compound is characterized by a unique structural framework that includes a benzo[d]thiazole moiety and a naphthamide structure, which may contribute to its reactivity and interactions within biological systems. This article aims to explore the biological activity of this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The molecular formula of (E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide is $C_{17}H_{16}N_{2}O_{2}S$ with a molecular weight of 328.39 g/mol. Its structure incorporates several functional groups that enhance its solubility and reactivity, making it a valuable candidate for various chemical and biological applications.

Biological Activity Overview

Preliminary studies indicate that compounds with similar structural characteristics exhibit a range of biological activities. The following table summarizes some known activities associated with related compounds:

Compound Name	Structural Features	Biological Activity
Compound A	Benzo[d]thiazole	Antimicrobial
Compound B	Naphthamide	Anticancer
Compound C	Methoxy-substituted benzothiazole	Neuroprotective

The unique combination of functional groups in (E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide may offer enhanced biological activity compared to simpler derivatives.

The mechanisms through which (E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide exerts its biological effects are still under investigation. However, it is hypothesized that the compound interacts with specific molecular targets, including enzymes and receptors, modulating their activity. This interaction could lead to various biological effects such as:

• Inhibition of Enzyme Activity : Similar compounds have shown the ability to inhibit key enzymes involved in cancer progression.
• Modulation of Receptor Signaling Pathways : The compound may influence signaling pathways that are critical in cellular growth and apoptosis.

Case Studies

Recent research has focused on the synthesis and evaluation of (E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide in various biological assays:

• Anticancer Activity : In vitro studies have demonstrated that this compound exhibits significant cytotoxicity against several cancer cell lines. The mechanism appears to involve apoptosis induction and cell cycle arrest.
• Antimicrobial Properties : The compound has shown promising results against various bacterial strains, suggesting potential as an antimicrobial agent.

Synthesis Methods

The synthesis of (E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide can be achieved through several methods, primarily involving multicomponent reactions (MCRs). A typical synthetic approach may include:

• Formation of the Benzothiazole Core : Utilizing appropriate starting materials to create the benzo[d]thiazole structure.
• Amidation Reaction : Coupling the synthesized benzothiazole derivative with naphthalene derivatives to form the final product.

Future Directions

Further research is necessary to fully elucidate the pharmacodynamics and pharmacokinetics of (E)-N-(6-methoxy-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1-naphthamide. Future studies should focus on:

• In Vivo Studies : To assess the therapeutic efficacy and safety profile in animal models.
• Mechanistic Studies : To better understand how this compound interacts at the molecular level with its targets.

Comparison with Similar Compounds

Research Findings and Data Gaps

• Synthetic Routes : The target compound’s synthesis likely parallels methods for analogs in (Cu-catalyzed cycloaddition) or (sulfonylation/condensation), but specifics are undocumented.
• Physicochemical Data : Molecular weight, solubility, and stability data are absent for the target compound but can be inferred from analogs (e.g., : MW 463.5 for a piperidine carboxamide derivative) .